Cas no 1515439-90-3 (1-(5-methylfuran-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(5-methylfuran-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 1515439-90-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5892506
• PubChem ID: 96771657
• Update Time: 2024-01-13

1-(5-methylfuran-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylfuran-2-yl)cyclohexane-1-carboxylic acid
• 1515439-90-3
• EN300-1818309

• Inchi： 1S/C12H16O3/c1-9-5-6-10(15-9)12(11(13)14)7-3-2-4-8-12/h5-6H,2-4,7-8H2,1H3,(H,13,14)
• InChI Key： HZUKQPJJIKRBOU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.4Ų